Cas no 2411300-38-2 (1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine)

• Product Name: 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine
• CAS No: 2411300-38-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6536804
• PubChem ID: 165767576
• Update Time: 2025-07-18

1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-7535564
• 2411300-38-2
• 1-(3-methylphenyl)-4-(oxirane-2-carbonyl)piperazine
• Z3687600403
• 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine

• Inchi： 1S/C14H18N2O2/c1-11-3-2-4-12(9-11)15-5-7-16(8-6-15)14(17)13-10-18-13/h2-4,9,13H,5-8,10H2,1H3
• InChI Key： YCSQTMMFNUYBKP-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCN(C2C=CC=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.1Ų

Additional information on 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine

Professional Introduction to 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS No. 2411300-38-2)

1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS No. 2411300-38-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This compound, characterized by its 3-methylphenyl and oxirane-2-carbonyl substituents, represents a promising candidate for further exploration in drug development, particularly in the context of central nervous system (CNS) disorders and potential therapeutic applications.

The molecular structure of 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine combines the aromatic properties of the 3-methylphenyl ring with the reactive functionality of the oxirane-2-carbonyl group, which is a key feature for its pharmacological activity. This combination suggests that the compound may interact with various biological targets, making it a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in exploring novel piperazine derivatives for their potential therapeutic benefits. Piperazine scaffolds are well-known for their ability to modulate neurotransmitter systems, which makes them particularly relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases. The introduction of the oxirane-2-carbonyl group into the piperazine core enhances the compound's reactivity and binding affinity to biological receptors, thereby increasing its pharmacological efficacy.

The 3-methylphenyl moiety in 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine contributes to its lipophilicity, which is an important factor in drug absorption and distribution. This feature allows the compound to cross the blood-brain barrier more effectively, making it a potential candidate for treating CNS disorders. Additionally, the presence of the oxirane-2-carbonyl group provides a site for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.

3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine, including its aromatic ring system and functional groups, make it an attractive candidate for further investigation. Researchers have been exploring various synthetic routes to improve its bioavailability and reduce potential side effects. 3-Methylphenyl)-4-(oxirane-2-carbonyl strong>)piperazine with biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors, which is crucial for understanding its mechanism of action. By leveraging advanced computational techniques, scientists can design more effective derivatives with enhanced therapeutic potential. 3-methylphenyl strong >and oxirane-2-carbonyl strong > groups may enhance its ability to modulate these receptors, leading to more effective treatments. 3-Methylphenyl strong >)-4-( oxirane-2-carbonyl strong >) piperazine str ong > (CAS No. 2411300-38-2) represents a promising compound in pharmaceutical research. Its unique structural features and potential applications in treating CNS disorders make it a valuable asset in the development of novel therapeutics. Further research is warranted to fully explore its pharmacological properties and therapeutic potential.